ethyl 5-ethyl-2-[(3,4,5-triethoxybenzoyl)amino]-3-thiophenecarboxylate

• IUPAC Name: ethyl 5-ethyl-2-[(3,4,5-triethoxybenzoyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C22H29NO6S/c1-6-15-13-16(22(25)29-10-5)21(30-15)23-20(24)14-11-17(26-7-2)19(28-9-4)18(12-14)27-8-3/h11-13H,6-10H2,1-5H3,(H,23,24)
• InChI Key: KZWMRQRADHSHEK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(S1)NC(=O)C2=CC(=C(C(=C2)OCC)OCC)OCC)C(=O)OCC
• Molecular Formula: C22H29NO6S
• Molecular Weight: 435.5 g/mol

Description

Ethyl 5-ethyl-2-[(3,4,5-triethoxybenzoyl)amino]-3-thiophenecarboxylate, also known as TEET, is a synthetic compound that has been widely used in scientific research due to its unique properties. TEET is a member of the thieno[3,2-b]pyridine class of compounds, which have been shown to possess a range of biological activities.

Mechanism of Action

The mechanism of action of ethyl 5-ethyl-2-[(3,4,5-triethoxybenzoyl)amino]-3-thiophenecarboxylate is not fully understood. However, it has been suggested that this compound may act by inhibiting certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This compound may also inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
This compound has been shown to possess a range of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis. In addition, this compound has been shown to possess anti-viral activity against certain viruses, such as herpes simplex virus type 1 (HSV-1).

Advantages and Limitations for Lab Experiments

Ethyl 5-ethyl-2-[(3,4,5-triethoxybenzoyl)amino]-3-thiophenecarboxylate has several advantages for lab experiments. It is relatively easy to synthesize, and its unique properties make it a valuable tool for drug discovery and chemical biology research. However, this compound also has some limitations. Its mechanism of action is not fully understood, and its effects may vary depending on the experimental conditions. In addition, this compound may have limited solubility in certain solvents, which can make it difficult to work with in certain experiments.

Future Directions

Ethyl 5-ethyl-2-[(3,4,5-triethoxybenzoyl)amino]-3-thiophenecarboxylate has shown promising results in scientific research, and there are several future directions for its use. One potential area of research is the development of this compound derivatives with improved properties, such as increased potency or solubility. Another area of research is the investigation of this compound's mechanism of action, which could lead to the development of new drugs for the treatment of inflammatory diseases, cancer, and viral infections. Finally, this compound could be used in combination with other drugs to enhance their effects or reduce their side effects.

Scientific Research Applications

Ethyl 5-ethyl-2-[(3,4,5-triethoxybenzoyl)amino]-3-thiophenecarboxylate has been widely used in scientific research due to its unique properties. It has been shown to possess anti-inflammatory, anti-cancer, and anti-viral activities. This compound has also been shown to inhibit the growth of certain bacteria and fungi. Due to its diverse range of activities, this compound has been used in a variety of research areas, including drug discovery, chemical biology, and medicinal chemistry.